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Compound of Interest

Compound Name: Myristyl oleate

Cat. No.: B1616087

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of the latest literature review, specific quantitative experimental data on myristyl
oleate as a skin permeation enhancer is not readily available in published studies. Therefore,
this guide provides a comparative analysis of its constituent molecules, myristyl alcohol and
oleic acid, alongside a structurally similar and widely studied ester, isopropyl myristate (IPM).
This approach offers valuable insights into the potential efficacy of myristyl oleate as a skin
permeation enhancer.

Myristyl oleate is an ester formed from myristyl alcohol and oleic acid. Both of these precursor
molecules are known for their ability to enhance the penetration of active pharmaceutical
ingredients (APIs) through the stratum corneum, the outermost layer of the skin. It is
hypothesized that myristyl oleate would share or combine the mechanisms of action of its
parent molecules.

Comparative Performance of Related Skin
Permeation Enhancers

The following tables summarize quantitative data from various in vitro studies on oleic acid,
isopropyl myristate, and other fatty acids and alcohols. These data points, including flux and
enhancement ratio, provide a benchmark for evaluating the potential performance of myristyl
oleate.
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Table 1: In Vitro Permeation Data for Various Enhancers and Drugs

Fi Enhanceme
ux
Enhancer Drug Vehicle nt Ratio Reference
(ng/cm?/h)
(ER)
Oleic Acid ] Transdermal
Meloxicam 84.405 1.070
(20%) Patch
Isopropyl
? i ] Transdermal
Myristate Meloxicam 83.789
Patch
(10%)
) ) Propylene )
Oleic Acid Metoprolol Highest
Glycol/PBS
(5% wiv) Tartrate among
(80:20)

« To cite this document: BenchChem. [Quantitative Evaluation of Myristyl Oleate as a Skin
Permeation Enhancer: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1616087#quantitative-evaluation-of-myristyl-
oleate-as-a-skin-permeation-enhancer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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